Cas no 2680904-80-5 (2-[(Trifluoroacetamido)methyl]-1,3-oxazole-4-carboxylic acid)

• Product Name: 2-[(Trifluoroacetamido)methyl]-1,3-oxazole-4-carboxylic acid
• CAS No: 2680904-80-5
• MF: C₇H₅F₃N₂O₄
• MW: 238.120812177658
• CID: 6170728
• PubChem ID: 165938374
• Update Time: 2025-10-30

2-[(Trifluoroacetamido)methyl]-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1670022
• 2680904-80-5
• 2-[(trifluoroacetamido)methyl]-1,3-oxazole-4-carboxylic acid
• 2-[(Trifluoroacetamido)methyl]-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C7H5F3N2O4/c8-7(9,10)6(15)11-1-4-12-3(2-16-4)5(13)14/h2H,1H2,(H,11,15)(H,13,14)
• InChI Key： VVSGQQPHPDGLDC-UHFFFAOYSA-N
• SMILES： FC(C(NCC1=NC(C(=O)O)=CO1)=O)(F)F

Computed Properties

• Exact Mass: 238.02014113g/mol
• Monoisotopic Mass: 238.02014113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-[(Trifluoroacetamido)methyl]-1,3-oxazole-4-carboxylic acid

2-[(Trifluoroacetamido)methyl]-1,3-oxazole-4-carboxylic Acid (CAS No. 2680904-80-5)

2-[(Trifluoroacetamido)methyl]-1,3-oxazole-4-carboxylic acid is a compound with the CAS registry number 2680904-80-5. This compound belongs to the class of heterocyclic compounds, specifically those containing an oxazole ring. The oxazole ring is a five-membered aromatic structure consisting of two oxygen atoms and three carbon atoms. The compound's structure includes a trifluoroacetamido group attached to the methyl group at position 2 of the oxazole ring and a carboxylic acid group at position 4. This unique combination of functional groups makes it a valuable molecule in various chemical and biological applications.

The synthesis of 2-[(Trifluoroacetamido)methyl]-1,3-oxazole-4-carboxylic acid involves several steps, including the formation of the oxazole ring and subsequent functionalization with the trifluoroacetamido and carboxylic acid groups. The oxazole ring can be synthesized through cyclization reactions involving β-diketones or other suitable precursors. The introduction of the trifluoroacetamido group typically involves nucleophilic substitution or coupling reactions, while the carboxylic acid group can be introduced through oxidation or direct synthesis methods.

Recent studies have highlighted the potential of 2-[(Trifluoroacetamido)methyl]-1,3-oxazole-4-carboxylic acid in drug discovery and development. The trifluoroacetamido group is known for its ability to enhance bioavailability and stability in biological systems, making it an attractive moiety for medicinal chemists. Additionally, the oxazole ring provides a rigid framework that can be further modified to introduce additional functional groups or to optimize pharmacokinetic properties.

In terms of physical properties, 2-[(Trifluoroacetamido)methyl]-1,3-oxazole-4-carboxylic acid has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility in water is moderate, which is advantageous for its use in aqueous-based chemical reactions or formulations.

The compound has been studied for its potential applications in various fields, including materials science and biotechnology. For instance, researchers have explored its use as a building block for constructing advanced materials with tailored properties. The presence of both trifluoroacetamido and carboxylic acid groups allows for versatile chemical modifications, enabling the creation of materials with enhanced mechanical strength, thermal stability, or electronic properties.

Furthermore, 2-[(Trifluoroacetamido)methyl]-1,3-oxazole-4-carboxylic acid has shown promise in biological systems as a potential modulator of enzyme activity or as a component in drug delivery systems. Its ability to interact with biomolecules such as proteins or nucleic acids makes it a valuable tool in studying cellular processes and developing therapeutic agents.

In conclusion, 2-[(Trifluoroacetamido)methyl]-1,3-oxazole-4-carboxylic acid (CAS No. 2680904-80) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in areas such as drug discovery, materials science, and biotechnology.